Cas no 5988-76-1 (Cucurbitacin C)

• Product Name: Cucurbitacin C
• CAS No: 5988-76-1
• Molecular Formula: C₃₂H₄₈O₈
• Molecular Weight: 560.7187
• CID: 950834
• PubChem ID: 5281317

Cucurbitacin C Properties

Names and Identifiers

• Cucurbitacin C
• Cucurbitacine (C)
• NSC94744
• LMST01010105
• C08795
• Q27106262
• 5988-76-1
• 19-Norlanosta-5,22-dione, 25-(acetyloxy)-3,16,20-trihydroxy-9-(hydroxymethyl)-, (3.beta.,9.beta.,10.alpha.,16.alpha.,23E)-
• NSC-94744
• [(E,6R)-6-[(3S,8S,9R,10R,13R,14S,16R,17R)-3,16-dihydroxy-9-(hydroxymethyl)-4,4,13,14-tetramethyl-11-oxo-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-6-hydroxy-2-methyl-5-oxohept-3-en-2-yl] acetate
• CHEBI:3942
• DTXSID90208593
• SCHEMBL10307353
• 19-nor-9.beta.,23-diene-11,22-dione, 3.beta.,16.alpha.,20,25-tetrahydroxy-9-(hydroxymethyl)-, 25-acetate

• InChIKey： DGIGXLXLGBAJJN-TUOUHCSQSA-N
• Inchi： 1S/C32H48O8/c1-18(34)40-27(2,3)14-13-24(37)31(8,39)26-21(35)15-29(6)22-11-9-19-20(10-12-23(36)28(19,4)5)32(22,17-33)25(38)16-30(26,29)7/h9,13-14,20-23,26,33,35-36,39H,10-12,15-17H2,1-8H3/b14-13+/t20-,21-,22+,23+,26+,29+,30-,31+,32+/m1/s1
• SMILES： O([H])[C@]1([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])=C4C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@@]4([H])[C@]3(C([H])([H])O[H])C(C([H])([H])[C@]2(C([H])([H])[H])[C@@]1([H])[C@@](C(/C(/[H])=C(\[H])/C(C([H])([H])[H])(C([H])([H])[H])OC(C([H])([H])[H])=O)=O)(C([H])([H])[H])O[H])=O)O[H]

Computed Properties

• Exact Mass: 560.33491849 g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 560.33491849 g/mol
• Heavy Atom Count: 40
• Complexity: 1150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 141
• Molecular Weight: 560.7

Experimental Properties

• Melting Point: 207-207.5 °C
• Color/Form: NEEDLES FROM ETHYL ACETATE